Cas no 476431-10-4 (N-({N'-(1Z)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide)

• Product Name: N-({N'-(1Z)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide
• CAS No: 476431-10-4
• MF: C₂₂H₂₆N₄O₂
• MW: 378.467444896698
• CID: 6057102
• PubChem ID: 135788965
• Update Time: 2025-06-13

N-({N'-(1Z)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({N'-(1Z)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide
• (3r,5r,7r)-N-(2-(2-((Z)-(1H-indol-3-yl)methylene)hydrazinyl)-2-oxoethyl)adamantane-1-carboxamide
• Glycine, N-(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)-, (1H-indol-3-ylmethylene)hydrazide (9CI)
• (3r,5r,7r)-N-(2-((Z)-2-((1H-indol-3-yl)methylene)hydrazinyl)-2-oxoethyl)adamantane-1-carboxamide
• AKOS024580135
• SR-01000006782-1
• SR-01000006782
• 476431-10-4
• N-({N'-[(1Z)-(1H-indol-3-yl)methylidene]hydrazinecarbonyl}methyl)adamantane-1-carboxamide
• N-[2-[(2Z)-2-(1H-indol-3-ylmethylidene)hydrazinyl]-2-oxoethyl]adamantane-1-carboxamide
• F0528-0051

• Inchi： 1S/C22H26N4O2/c27-20(26-25-12-17-11-23-19-4-2-1-3-18(17)19)13-24-21(28)22-8-14-5-15(9-22)7-16(6-14)10-22/h1-4,11-12,14-16,23H,5-10,13H2,(H,24,28)(H,26,27)
• InChI Key： RHCSDAFONYNLQS-UHFFFAOYSA-N
• SMILES： C(NN=CC1C2=C(NC=1)C=CC=C2)(=O)CNC(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 378.20557608g/mol
• Monoisotopic Mass: 378.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 12.56±0.46(Predicted)

Additional information on N-({N'-(1Z)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide

Comprehensive Overview of N-({N'-(1Z)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide (CAS No. 476431-10-4)

N-({N'-(1Z)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide (CAS No. 476431-10-4) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique molecular framework. This compound combines an adamantane moiety with an indole-derived hydrazinecarboxamide group, making it a subject of interest for drug discovery and medicinal chemistry applications. Its CAS number 476431-10-4 serves as a critical identifier for researchers and regulatory bodies.

The compound's hybrid structure leverages the rigidity of adamantane, a well-known pharmacophore, and the bioactive indole scaffold, which is prevalent in many natural products and therapeutics. This dual functionality positions N-({N'-(1Z)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide as a potential candidate for targeting enzymes or receptors associated with inflammation, neurodegenerative diseases, or metabolic disorders—topics frequently searched in academic and industry circles.

Recent trends in drug development emphasize the importance of multi-target-directed ligands (MTDLs), and this compound's design aligns with this strategy. Researchers are particularly interested in its potential to modulate protein-protein interactions (PPIs), a hot topic in modern pharmacology. The hydrazinecarbonyl linker in its structure may also contribute to metal chelation, a property explored in therapies for oxidative stress-related conditions.

From a synthetic chemistry perspective, the preparation of CAS No. 476431-10-4 involves sophisticated coupling strategies between the adamantane and indole components. Optimizing its yield and purity remains an active area of investigation, as reflected in recent patent literature. The compound's solubility profile and stability under physiological conditions are also critical parameters being evaluated—questions often raised in online forums and research publications.

In computational drug design, N-({N'-(1Z)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide has been studied using molecular docking simulations to predict its binding affinities. These in silico approaches, combined with structure-activity relationship (SAR) studies, help rationalize its biological potential. Such methodologies are frequently searched by students and professionals entering the field of computer-aided drug design (CADD).

The compound's spectroscopic characterization (e.g., NMR, HRMS) has been documented in several technical reports, addressing another common query among analytical chemists. Its distinct spectral signatures aid in quality control during synthesis—a concern for manufacturers and academic labs alike. Furthermore, its crystallographic data, when available, could provide insights into its three-dimensional conformation and intermolecular interactions.

As the pharmaceutical industry explores beyond rule-of-five (bRo5) chemical space, compounds like CAS No. 476431-10-4 gain relevance despite their complex structures. This aligns with growing searches about "challenging targets in drug discovery" and "new modalities in medicinal chemistry." The compound exemplifies how strategic incorporation of privileged scaffolds (adamantane and indole) can yield novel bioactive entities.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of this molecule remains an underexplored area that would address frequent queries about its translational potential. Preliminary in vitro studies suggest moderate membrane permeability, but comprehensive pharmacokinetic data would be valuable—a gap often noted in research discussions.

In conclusion, N-({N'-(1Z)-(1H-indol-3-yl)methylidenehydrazinecarbonyl}methyl)adamantane-1-carboxamide represents an intriguing case study at the intersection of synthetic chemistry and drug discovery. Its CAS registry number 476431-10-4 serves as a gateway to ongoing research that may unlock therapeutic applications in areas of unmet medical need, resonating with current scientific priorities and frequent search trends in biomedical databases.